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The table below summarizes key information about HSD17B13-IN-89 from the available source [1].

Attribute Description

Chemical Series Sulfonamide-based inhibitor [1]

Reported
Biochemical IC₅₀

10 nM (95% CI: 5-22 nM) [1]

Reported Cellular
IC₅₀

280 nM (95% CI: 240-330 nM) [1]

Key Application Probing enzymatic activity of HSD17B13 and its variants in endogenous
systems like Primary Human Hepatocytes (PHHs) [1]

Note on Batch
Variability

The source publication mentions "batch consistency" as a parameter that was
achieved, but does not provide quantitative variability data [1].

Experimental Protocol: Inhibition Assay in PHHs

The protocol below, derived from the source material, describes how HSD17B13-IN-89 can be used to

measure inhibition of endogenous HSD17B13 activity in Primary Human Hepatocytes (PHHs) using a

synthetic surrogate substrate [1]. The DOT code and diagram illustrate this workflow.
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Title: Cell-based Inhibition Assay Workflow

This assay provides a functional readout of target engagement in a physiologically relevant system [1].
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Troubleshooting and Key Considerations

Given the lack of specific data on batch variability, here are critical considerations for your work with

HSD17B13-IN-89.

Sourcing and QC: Directly contact the supplier or original authors to request quality control

documentation for specific batches, including analytical HPLC or LC-MS data to confirm compound
purity and identity.

Functional Validation: Use the experimental protocol above to functionally validate each new batch of
the inhibitor. Consistent IC₅₀ values across batches in your own cell-based assay is the strongest

indicator of functional consistency [1].
Reconstitution and Storage: Pay close attention to the compound's solubility (DMSO is typically used)

and recommended storage conditions (likely -20°C or -80°C). Improper handling can create
performance issues that mimic batch variability.

Key Insights for Your Research

Novel Tool Compound: HSD17B13-IN-89 is part of a novel sulfonamide series developed to
overcome the poor cellular permeability of earlier inhibitors [1].

Active Variant Finding: Contrary to some earlier reports, the research using this inhibitor
demonstrates that the common protective "loss-of-function" variant (IsoD) of HSD17B13 retains

catalytic activity against some substrates [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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